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Compound of Interest |

Compound Name: 2-aHexen-al-aol
CAS No.: 2305-21-7
Cat. No.: B3421858
- 7

Executive Hazard Profile

The "Green" Trap: 2-Hexen-1-ol (CAS: 928-95-0) is widely known as "Leaf Alcohol" due to its
intense cut-grass aroma.[1][2] Do not let the pleasant, familiar odor induce complacency.[2]

As a primary allylic alcohol, this compound presents a dual-threat profile:

o Flammability: With a flash point of ~54°C (129°F), it sits on the borderline of
Flammable/Combustible.[1][2] While stable at room temperature, any thermal input
(distillation, reflux) immediately escalates it to a high-risk fire hazard.[2]

» Biological Reactivity: It is a Category 2 Skin and Eye Irritant.[1] The allylic double bond
increases its reactivity compared to saturated hexanol, making it more aggressive toward

biological membranes.[1]

The PPE Matrix: Quantitative Defense

Standard "lab safety" advice is insufficient.[1] The following matrix is calibrated for specific

breakthrough mechanics.
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Protection Zone

Recommended Material Operational Logic
Gear Specification (The "Why")

Hand (Splash)

Causality: 2-Hexen-1-
ol is amphiphilic.[1][2]
Thickness: It permeates latex

Di ble Nitril rapidly.[1] Thin nitrile
isposable Nitrile )
P 0.11 mmStandard: EN offers >15 min

374 /| ASTM F739 breakthrough

protection against

incidental splash.[1]

Hand (Immersion)

Causality: For spill
cleanup or bulk
transfer, the
] ] ] Laminate / hydrocarbon chain of
Viton® or Silver Shield )
Fluoroelastomer the molecule will swell

and degrade standard
nitrile gloves over time

(>30 mins).[1][2]

Ocular

Causality: Safety
glasses are
inadequate.[1][2] As

] ] an allylic alcohol,
Chemical Splash Indirect Vent (ANSI

vapors can cause
Goggles Z87.1+)

severe lacrimation
and corneal irritation
even without liquid
contact.

Respiratory

Causality: While
specific OELs are
undefined, the strong

] Cartridge: OV odor threshold can

Half-Face Respirator )
(Organic Vapor) cause olfactory

fatigue, masking
higher, dangerous

concentrations.[2]
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Causality: Synthetic
Nomex or chemically blends (polyester) will
Body FR Lab Coat ] o
treated cotton melt into the skin if the

alcohol ignites.[1][2]

Operational Workflow & Decision Logic

Effective safety is not static; it is a decision tree.[1] The following diagram outlines the critical
decision points for handling 2-Hexen-1-ol, specifically addressing the "Heat Risk" factor which

is often overlooked.
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START: 2-Hexen-1-ol Task

Risk Assessment:
Is Heat/Energy Applied?

No (T < 40°C)\Yes (T > 40°C)

Ambient Handling Heated Process
(Weighing/Aliquot) (Distillation/Reflux)

!

Fume Hood
Available?

\/
High Risk PPE:
No FR Coat + Face Shield
+ Blast Shield

Standard PPE:
Nitrile (0.12mm) + Goggles
+ Lab Coat

MANDATORY:
Respirator (OV Cartridge)

N

EXECUTE TASK

i

Disposal:
Segregated Organic Solvents

Click to download full resolution via product page
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Figure 1: Operational Logic Flow. Note the critical divergence at the "Heat" decision node,
necessitating Flame Resistant (FR) gear due to the compound's flash point.[1][2]

Scientific Rationalization for Protocols
A. The Permeation Mechanics (Glove Selection)

You cannot treat 2-Hexen-1-ol like Ethanol.[1]

Ethanol (C2): Small, polar.[1][2] Resisted well by Nitrile.[1][3]
e 2-Hexen-1-ol (C6): Contains a significant hydrophobic (hydrocarbon) tail.[1][2]

e The Risk: This "tail" allows the molecule to interact with the polymer matrix of standard
rubber gloves more like a solvent (e.g., Hexane) than a simple alcohol.[1][2]

» Protocol: For standard laboratory tasks (pipetting), Disposable Nitrile is acceptable only if
you adhere to the "Splash & Change" rule.[1][2] If liquid touches the glove, change it
immediately.[1] For cleaning up a 500mL spill, nitrile will swell and fail; use Silver Shield
laminate gloves [1].[1]

B. Vapor Density & Ventilation
2-Hexen-1-ol has a vapor density > 1 (Air = 1).[1]
e Implication: Vapors are heavier than air and will "pool" on the benchtop or floor.[1]

e Protocol: Do not rely on general room ventilation.[1] Handling must occur within a fume hood
with the sash at the proper working height to ensure laminar flow sweeps the heavy vapors
away from the operator's breathing zone [2].[1]

Emergency & Disposal Procedures
Spill Management

 |solate: Evacuate the immediate area. The smell will travel faster than the toxic risk.[1]

o Extinguish: Remove all ignition sources. Even if the liquid is at room temperature, a spark
can ignite localized vapors.[1]
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* Absorb: Use vermiculite or sand.[1] Do not use combustible materials (like sawdust) as this
creates a "wicking" effect that enhances flammability.[1]

Waste Disposal Stream[2][4]
+ Classification: Non-Halogenated Organic Solvent.[1]
o Segregation: Keep separate from Oxidizers (e.g., Nitric Acid, Peroxides).[1][2] The double

bond in 2-Hexen-1-ol makes it susceptible to rapid, exothermic oxidation, potentially leading
to explosion if mixed with strong oxidizers in a waste container [3].[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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